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Compound of Interest

Compound Name: Exo-5-norbornene-2-methanol
CAS No.: 67505-46-8

Cat. No.: B13455279

Get Quote

Executive Summary & Immediate Hazard Profile[1]

[2]

Exo-5-norbornene-2-methanol (CAS: 13360-81-1 or 95-12-5 for mixtures) presents a unique

disposal challenge often overlooked in standard solvent waste streams: Ring-Strain Reactivity.

[1]

While its flash point (~87-97°C) classifies it as a Combustible Liquid rather than a highly
Flammable one, the norbornene backbone possesses significant ring-strain energy (~27.2
kcal/mol).[1] Improper mixing with metathesis catalysts (e.g., Grubbs', Schrock) or strong
cationic initiators in a central waste drum can trigger Ring-Opening Metathesis Polymerization
(ROMP).[1] This reaction is exothermic and can lead to rapid pressurization or solidification of

waste containers.

Core Directive: Treat as a Non-Halogenated Organic Solvent waste, but strictly segregate from
active organometallic catalysts and strong oxidizers.
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Physicochemical Properties & Waste
Classification[1][3]

Effective disposal requires accurate characterization.[1] The following data validates the waste
stream selection.

Property Value Operational Implication
13360-81-1 (exo0) / 95-12-5 Use for waste manifesting and
CAS Number ) )
(mix) labeling.[1]

Combustible (Class 11IB). High
) flash point reduces immediate
Flash Point 87°C — 97°C (Closed Cup) o )
fire risk but still supports

combustion in incinerators.[1]

Low volatility; unlikely to
- _ generate dangerous vapor
Boiling Point 97°C @ 20 mmHg )
pressure in storage unless

heated.[1]

Heavier than water. Will form
Density 1.027 g/mL the bottom layer in aqueous

biphasic waste mixtures.[1]

Do NOT pour down drains. Will
Water Solubility Immiscible / Low foul phase separators and
traps.[1]

Susceptible to exothermic
Reactivity Strained Alkene polymerization and
peroxidation.[1]

Regulatory Classification (RCRA - USA):

e Primary Code: Not automatically DOO1 (Ignitable) because FP > 60°C (140°F), but typically
managed as D001 for fuel blending efficiency.

e Secondary Code: None (unless mixed with listed solvents).
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The "Why": Mechanism of Hazard

Scientific Integrity & Causality
To ensure safety, researchers must understand the molecular behavior driving these protocols:

e Ring Strain Release: The norbornene bicycle is highly strained. In the presence of transition
metal carbenes (waste from catalytic cycles), the ring opens to form a polymer chain. This
releases the strain energy as heat.[1] If this occurs in a sealed 20L waste carboy, the
temperature spike can boil remaining volatile solvents (e.g., DCM, Acetone), causing
container rupture.[1]

« Allylic Oxidation: The C=C double bond is susceptible to oxidation.[1] Mixing with Nitric Acid
or Peroxides can lead to violent cleavage of the ring or formation of unstable epoxides.

Segregation & Disposal Workflow
Phase 1: Pre-Disposal Treatment (The "Quench")

CRITICAL STEP: If the waste solution contains active catalysts (Ru, Mo, W based), they must
be deactivated before entering the main waste stream.

o Add Scavenger: Add excess ethyl vinyl ether or a phosphine scavenger to the reaction
mixture.[1]

o Wait: Allow to stir for 30 minutes.

» Verify: Ensure no gas evolution or heat generation is occurring.[1]

Phase 2: Waste Stream Selection

Follow this decision logic to select the correct container.
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Waste: Exo-5-norbornene-2-methanol

Is it Pure/Stock Chemical?

No (Reaction Mix) \ Yes (Expired/Unused)

Lab Pack

Identify Contaminants (Original Container)

Contains Active Catalyst?
(Grubbs, etc.)

STEP: Quench Catalyst
(Ethyl Vinyl Ether/Silica)

:

Contains Halogens?
(DCM, Chloroform, etc.)

Stream A: Non-Halogenated Stream B: Halogenated
Organic Waste Organic Waste
(Fuel Blending) (Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating norbornenyl waste streams to prevent polymerization
and ensure regulatory compliance.

Phase 3: Containerization & Labeling[1]

o Container Compatibility:

o Preferred: High-Density Polyethylene (HDPE).[1] Norbornene methanol is compatible with
HDPE.[1]

o Acceptable: Borosilicate Glass (Amber).[1]

o Avoid: Low-density plastics if mixed with aggressive solvents like THF.[1]
o Labeling Requirements:

o Must list "Exo-5-norbornene-2-methanol” explicitly.[1]

o Check "Irritant" and "Combustible/Flammable" hazards.[1]

o Self-Validating Check: If the liquid in the waste container separates into two layers, ensure
the label lists both phases (e.g., "Aqueous phase" and "Organic phase"). Remember, this
chemical will sink in water (Density 1.027).

Emergency Procedures (Spills)
In the event of a spill outside the fume hood:

 |solate: Evacuate the immediate area. Although vapor pressure is low, respiratory irritation
(STOT SE 3) is arisk.

o Extinguish: Remove ignition sources. While not highly flammable, it is combustible.[2]
e Absorb: Use Vermiculite or Sand.[1][2]

o Why? Do not use paper towels or sawdust if strong oxidizers are also present in the spill,
as this increases fire load.
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Clean: Wash the area with soap and water.[1][3][2] The alcohol group provides some polarity,
making surfactants effective for final cleanup.

References

Sigma-Aldrich. (2023).[1] Safety Data Sheet: 5-Norbornene-2-methanol, mixture of endo and
exo. Retrieved from [1]

PubChem. (2023).[1] Compound Summary: 5-Norbornene-2-methanol.[1][2][4] National
Library of Medicine.[1] Retrieved from [1]

Thermo Fisher Scientific. (2021).[1] Safety Data Sheet: 5-Norbornene-2-methanol. Retrieved
from [1]

U.S. EPA. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological
Wastes. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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